N-Methyl-N-phenylbenzenesulfonamide

• IUPAC Name: N-methyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C13H13NO2S/c1-14(12-8-4-2-5-9-12)17(15,16)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key: KRXAPUFKQQWAGK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H13NO2S
• DSSTOX Substance ID: DTXSID20237977
• Molecular Weight: 247.31 g/mol
• CAS RN: 90-10-8

Description

N-Methyl-N-phenylbenzenesulfonamide (MPBS) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MPBS is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

• Cancer Research and Therapeutic Development

  • N-Methyl-N-phenylbenzenesulfonamide analogs have been studied for their potential in cancer treatment. A specific compound, 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, was identified as a HIF-1 pathway inhibitor and shown to antagonize tumor growth in animal cancer models. However, its poor water solubility necessitated further chemical modification for optimization as a therapeutic agent (Mun et al., 2012).
  • Another study on a related compound, KCN1, demonstrated its effectiveness in inhibiting cell growth and inducing cell cycle arrest in pancreatic cancer cells, suggesting its potential as a therapeutic agent for this cancer type (Wang et al., 2012).

• Antimicrobial Activity

  • Sulfonamide molecules, such as 4-methyl-N-(4-methylphenylsulfonyl)-N-phenylbenzenesulfonamide, have been investigated for their antimicrobial properties. These compounds demonstrated noteworthy antibacterial and antifungal activities against various bacterial and fungal species (Eren et al., 2018).
  • Similarly, synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides were found to be potent antibacterial agents, further highlighting the broad spectrum of antimicrobial applications for sulfonamide compounds (Abbasi et al., 2015).

• Molecular Structure and Spectroscopic Analysis

  • Studies on the molecular structure and spectroscopic characterization of various sulfonamide molecules, including N-phenylbenzenesulfonamides, have provided insights into their structural, spectral, and electronic properties. These studies contribute to the understanding of the molecular interactions and stability of these compounds (Nikonov et al., 2019), (Murthy et al., 2018).

• Synthesis of Pharmaceutical Intermediates

  • N-Cyano-N-phenyl-p-methylbenzenesulfonamide has been used as a cyanation reagent in the synthesis of benzonitriles, which are important intermediates in pharmaceutical manufacturing. This approach has enabled the efficient and selective synthesis of diverse pharmaceutical intermediates (Anbarasan et al., 2011).

• Development of Analytical Methods

  • The development of high-performance liquid chromatography (HPLC) methods for the quantitation of sulfonamide compounds like KCN1 in biological matrices is crucial for pharmacokinetic and drug metabolism studies. Such methods facilitate the evaluation of the stability, plasma protein binding, and metabolic degradation of these compounds (Wang et al., 2012).